5-(methoxymethyl)-1,3-thiazole
Overview
Description
5-(Methoxymethyl)-1,3-thiazole (MMT) is a heterocyclic organic compound belonging to the thiazole family. It is a colorless liquid with a pungent odor, and is soluble in many organic solvents. MMT has attracted much attention in recent years due to its potential applications in various fields, such as medicinal chemistry, organic synthesis, and material science.
Scientific Research Applications
5-(methoxymethyl)-1,3-thiazole has been studied extensively in recent years due to its potential applications in various fields. It has been used as a building block in the synthesis of various heterocyclic compounds, such as 1,3-oxazole, 1,3-diazole, and 1,3-thiazole derivatives. It has also been used as a starting material in the synthesis of drugs, agrochemicals, and other organic compounds. In addition, 5-(methoxymethyl)-1,3-thiazole has been studied in the field of material science, where it has been used as a polymerization initiator and as a cross-linking agent in the synthesis of polymers.
Mechanism of Action
The mechanism of action of 5-(methoxymethyl)-1,3-thiazole is not well understood. However, it is known that the compound can undergo a variety of reactions, such as substitution, addition, and elimination reactions. These reactions are believed to be mediated by the presence of a nucleophile, such as an alkoxide or a hydride. The reaction of 5-(methoxymethyl)-1,3-thiazole with an alkoxide or a hydride results in the formation of a new compound, which can then undergo further reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(methoxymethyl)-1,3-thiazole are not well understood. However, it has been suggested that the compound may act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. In addition, 5-(methoxymethyl)-1,3-thiazole has been shown to have antioxidant properties, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
5-(methoxymethyl)-1,3-thiazole has several advantages when used in laboratory experiments. It is readily available and can be synthesized in a variety of ways. In addition, it is relatively non-toxic, making it safe to handle in the laboratory. However, 5-(methoxymethyl)-1,3-thiazole is also relatively unstable, and can react with other compounds in the presence of heat or light. Therefore, it is important to take proper precautions when handling the compound in the laboratory.
Future Directions
There are a number of potential future directions for research on 5-(methoxymethyl)-1,3-thiazole. These include further investigation into its mechanism of action, biochemical and physiological effects, and potential applications in medicine and material science. In addition, further research is needed to explore the potential of 5-(methoxymethyl)-1,3-thiazole as an inhibitor of enzymes and as an antioxidant. Finally, further research is needed to explore the potential of 5-(methoxymethyl)-1,3-thiazole as a building block for the synthesis of various heterocyclic compounds.
Synthesis Methods
5-(methoxymethyl)-1,3-thiazole can be synthesized by a variety of methods. The most commonly used synthesis route is the reaction of 5-methoxymethyl-1-chloro-3-thiazole with sodium methoxide or potassium tert-butoxide. This reaction is carried out in an inert atmosphere at room temperature. Other methods of synthesis include the reaction of 5-methoxymethyl-1-iodo-3-thiazole with sodium hydride, or the reaction of 5-methoxymethyl-1-nitro-3-thiazole with sodium methoxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-(methoxymethyl)-1,3-thiazole can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-chloroacetaldehyde", "thiourea", "sodium methoxide", "methanol", "sulfuric acid", "sodium bicarbonate", "ethyl acetate" ], "Reaction": [ "Step 1: 2-chloroacetaldehyde is reacted with thiourea in the presence of sulfuric acid to form 2-(2-iminothiazolidin-4-yl)acetaldehyde.", "Step 2: The resulting product is then treated with sodium methoxide and methanol to form 2-(2-methoxymethylthiazolidin-4-yl)acetaldehyde.", "Step 3: The above product is then reacted with sulfuric acid to form 5-(methoxymethyl)-1,3-thiazole.", "Step 4: The final product is isolated by extraction with ethyl acetate and purified by recrystallization." ] } | |
CAS RN |
1893916-60-3 |
Molecular Formula |
C5H7NOS |
Molecular Weight |
129.2 |
Purity |
95 |
Origin of Product |
United States |
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